![molecular formula C20H22ClNO4S B4078307 N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide](/img/structure/B4078307.png)
N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide
Overview
Description
N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a complex method that involves several steps, and it has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide is not fully understood. However, it has been suggested that this compound acts by inhibiting the production of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models of inflammatory diseases. Additionally, this compound has been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide has several advantages for lab experiments. It is stable, and it can be easily synthesized in large quantities. Additionally, this compound has been found to have low toxicity, which makes it suitable for in vitro and in vivo studies. However, the limitations of this compound include its complex synthesis method and the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the study of N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide. Further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of various inflammatory diseases. Additionally, the synthesis method of this compound can be optimized to make it more efficient and cost-effective. Finally, the safety and efficacy of this compound need to be evaluated in clinical trials to determine its potential as a drug candidate.
In conclusion, this compound is a complex chemical compound that has potential applications in various fields. It has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Further studies are needed to fully understand the potential of this compound as a drug candidate for the treatment of various inflammatory diseases.
Scientific Research Applications
N-(2-chlorobenzyl)-N-(1,1-dioxidotetrahydro-3-thienyl)-3-ethoxybenzamide has potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound has been studied extensively to understand its mechanism of action and physiological effects. It has been found to have anti-inflammatory and analgesic properties, and it has been suggested as a potential drug candidate for the treatment of various inflammatory diseases.
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-3-ethoxybenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClNO4S/c1-2-26-18-8-5-7-15(12-18)20(23)22(17-10-11-27(24,25)14-17)13-16-6-3-4-9-19(16)21/h3-9,12,17H,2,10-11,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOONLURZHJYBHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)N(CC2=CC=CC=C2Cl)C3CCS(=O)(=O)C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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